Cas no 2229174-37-0 (N-methyl-N-(2,3,3,3-tetrafluoropropyl)hydroxylamine)
N-methyl-N-(2,3,3,3-tetrafluoropropyl)hydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- N-methyl-N-(2,3,3,3-tetrafluoropropyl)hydroxylamine
- EN300-1953111
- 2229174-37-0
-
- Inchi: 1S/C4H7F4NO/c1-9(10)2-3(5)4(6,7)8/h3,10H,2H2,1H3
- InChI Key: XPBRWBHWNKOOKE-UHFFFAOYSA-N
- SMILES: FC(C(F)(F)F)CN(C)O
Computed Properties
- Exact Mass: 161.04637650g/mol
- Monoisotopic Mass: 161.04637650g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 23.5Ų
N-methyl-N-(2,3,3,3-tetrafluoropropyl)hydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1953111-0.05g |
N-methyl-N-(2,3,3,3-tetrafluoropropyl)hydroxylamine |
2229174-37-0 | 0.05g |
$768.0 | 2023-09-17 | ||
| Enamine | EN300-1953111-0.1g |
N-methyl-N-(2,3,3,3-tetrafluoropropyl)hydroxylamine |
2229174-37-0 | 0.1g |
$804.0 | 2023-09-17 | ||
| Enamine | EN300-1953111-0.25g |
N-methyl-N-(2,3,3,3-tetrafluoropropyl)hydroxylamine |
2229174-37-0 | 0.25g |
$840.0 | 2023-09-17 | ||
| Enamine | EN300-1953111-0.5g |
N-methyl-N-(2,3,3,3-tetrafluoropropyl)hydroxylamine |
2229174-37-0 | 0.5g |
$877.0 | 2023-09-17 | ||
| Enamine | EN300-1953111-1.0g |
N-methyl-N-(2,3,3,3-tetrafluoropropyl)hydroxylamine |
2229174-37-0 | 1g |
$943.0 | 2023-06-03 | ||
| Enamine | EN300-1953111-2.5g |
N-methyl-N-(2,3,3,3-tetrafluoropropyl)hydroxylamine |
2229174-37-0 | 2.5g |
$1791.0 | 2023-09-17 | ||
| Enamine | EN300-1953111-5.0g |
N-methyl-N-(2,3,3,3-tetrafluoropropyl)hydroxylamine |
2229174-37-0 | 5g |
$2732.0 | 2023-06-03 | ||
| Enamine | EN300-1953111-10.0g |
N-methyl-N-(2,3,3,3-tetrafluoropropyl)hydroxylamine |
2229174-37-0 | 10g |
$4052.0 | 2023-06-03 | ||
| Enamine | EN300-1953111-1g |
N-methyl-N-(2,3,3,3-tetrafluoropropyl)hydroxylamine |
2229174-37-0 | 1g |
$914.0 | 2023-09-17 | ||
| Enamine | EN300-1953111-5g |
N-methyl-N-(2,3,3,3-tetrafluoropropyl)hydroxylamine |
2229174-37-0 | 5g |
$2650.0 | 2023-09-17 |
N-methyl-N-(2,3,3,3-tetrafluoropropyl)hydroxylamine Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on N-methyl-N-(2,3,3,3-tetrafluoropropyl)hydroxylamine
Research Briefing on N-methyl-N-(2,3,3,3-tetrafluoropropyl)hydroxylamine (CAS: 2229174-37-0) in Chemical and Biomedical Applications
N-methyl-N-(2,3,3,3-tetrafluoropropyl)hydroxylamine (CAS: 2229174-37-0) has recently emerged as a compound of significant interest in the chemical and biomedical research communities. This briefing synthesizes the latest findings on its synthesis, properties, and potential applications, particularly in drug development and fluorinated compound research.
A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for this compound, achieving a 78% yield via a novel hydroamination protocol using palladium catalysis. The researchers emphasized its stability under physiological conditions, making it a promising candidate for further pharmacological exploration. Notably, the tetrafluoropropyl moiety enhances metabolic stability compared to non-fluorinated analogs.
In pharmaceutical applications, recent preclinical studies have investigated its potential as a building block for protease inhibitors. The electron-withdrawing effects of the fluorine atoms appear to improve binding affinity to target enzymes, with particular promise shown in early-stage antiviral drug development against RNA viruses. Molecular modeling simulations published this year suggest unique interactions with viral polymerase active sites.
The compound's safety profile has been evaluated in recent toxicological assessments. A 2024 regulatory submission documented favorable results from Ames tests and micronucleus assays, though researchers note the need for additional pharmacokinetic studies to fully characterize its absorption and distribution patterns. The hydroxylamine functionality presents both opportunities for prodrug development and challenges regarding oxidative stability.
Industrial applications are also being explored, with patent filings indicating potential uses as a specialty fluorination reagent in materials science. Its ability to introduce both fluorine and hydroxylamine groups in a single step offers synthetic advantages for polymer modification. However, scale-up challenges remain regarding purification of the technical-grade material.
Future research directions highlighted in recent review articles include: (1) development of asymmetric synthesis methods to access enantiomerically pure forms, (2) exploration of its use in PET tracer development leveraging the fluorine-18 isotope, and (3) investigation of its potential as a radical trap in antioxidant therapies. The compound's unique combination of structural features continues to inspire innovative applications across multiple disciplines.
2229174-37-0 (N-methyl-N-(2,3,3,3-tetrafluoropropyl)hydroxylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)